Cas no 1337522-39-0 (3-(3,4-difluoro-2-methoxyphenyl)methylpiperidine)

• Product Name: 3-(3,4-difluoro-2-methoxyphenyl)methylpiperidine
• CAS No: 1337522-39-0
• MF: C₁₃H₁₇F₂NO
• MW: 241.276990652084
• CID: 5771962
• PubChem ID: 84800935
• Update Time: 2025-06-14

3-(3,4-difluoro-2-methoxyphenyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-[(3,4-difluoro-2-methoxyphenyl)methyl]piperidine
• EN300-1789364
• 1337522-39-0
• 3-(3,4-difluoro-2-methoxyphenyl)methylpiperidine

• Inchi： 1S/C13H17F2NO/c1-17-13-10(4-5-11(14)12(13)15)7-9-3-2-6-16-8-9/h4-5,9,16H,2-3,6-8H2,1H3
• InChI Key： QKLIJUBHCCVGQG-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1OC)CC1CNCCC1)F

Computed Properties

• Exact Mass: 241.12782049g/mol
• Monoisotopic Mass: 241.12782049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(3,4-difluoro-2-methoxyphenyl)methylpiperidine

3-(3,4-Difluoro-2-methoxyphenyl)methylpiperidine (CAS No. 1337522-39-0): A Comprehensive Overview

The compound 3-(3,4-difluoro-2-methoxyphenyl)methylpiperidine (CAS No. 1337522-39-0) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a difluoromethoxyphenyl moiety and a methylpiperidine backbone, make it a promising candidate for various applications. This article delves into its properties, potential uses, and relevance to current scientific trends, addressing common queries such as "what is 3-(3,4-difluoro-2-methoxyphenyl)methylpiperidine used for" and "CAS 1337522-39-0 applications."

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. The difluoro and methoxy substituents in this compound contribute to its lipophilicity, a critical factor in drug design. Researchers exploring "fluorinated piperidine derivatives" often highlight its potential in central nervous system (CNS) therapeutics, given the methylpiperidine group's ability to modulate neurotransmitter activity. This aligns with growing interest in "neuroactive compounds" and "CNS drug discovery," topics frequently searched in academic and industrial circles.

The synthesis of 3-(3,4-difluoro-2-methoxyphenyl)methylpiperidine involves multi-step organic reactions, including nucleophilic substitution and reduction. Its CAS number 1337522-39-0 serves as a unique identifier in chemical databases, aiding researchers in tracking its purity and regulatory status. Notably, the compound's stability under physiological conditions makes it a viable candidate for "preclinical studies," a term often associated with searches like "new drug candidates 2024."

Beyond pharmaceuticals, this compound may find applications in agrochemicals, particularly in designing pesticide intermediates. The difluorophenyl group's electron-withdrawing properties enhance binding affinity to target enzymes, a feature sought after in "crop protection chemicals." This resonates with global concerns about "sustainable agriculture" and "eco-friendly pesticides," which dominate environmental science discussions.

Analytical characterization of CAS 1337522-39-0 typically employs techniques like NMR, HPLC, and mass spectrometry. These methods ensure compliance with stringent quality standards, addressing queries such as "how to analyze fluorinated piperidines." Additionally, its solubility profile—often a focus in "formulation development" searches—makes it suitable for both oral and injectable formulations.

In conclusion, 3-(3,4-difluoro-2-methoxyphenyl)methylpiperidine represents a versatile scaffold with dual utility in life sciences and agriculture. Its alignment with trending topics like "fluorine in drug design" and "green chemistry" underscores its relevance. As research progresses, this compound may emerge as a key player in addressing unmet medical and agricultural needs, further solidifying its importance in modern chemistry.